Cas no 2227860-19-5 ((2S)-3-propylhexan-2-ol)

• Product Name: (2S)-3-propylhexan-2-ol
• CAS No: 2227860-19-5
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 6186427
• PubChem ID: 165973927
• Update Time: 2025-06-30

(2S)-3-propylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-3-propylhexan-2-ol
• 2227860-19-5
• EN300-1733680

• Inchi： 1S/C9H20O/c1-4-6-9(7-5-2)8(3)10/h8-10H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： JXZORDPWPPTAMR-QMMMGPOBSA-N
• SMILES： O[C@@H](C)C(CCC)CCC

Computed Properties

• Exact Mass: 144.151415257g/mol
• Monoisotopic Mass: 144.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-3-propylhexan-2-ol

Research Brief on (2S)-3-Propylhexan-2-ol and Compound 2227860-19-5 in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of chiral compounds such as (2S)-3-propylhexan-2-ol and the structurally related compound 2227860-19-5. These molecules have garnered attention due to their potential therapeutic applications and unique biochemical properties. This research brief synthesizes the latest findings on these compounds, focusing on their synthesis, mechanisms of action, and potential clinical relevance.

(2S)-3-Propylhexan-2-ol, a chiral secondary alcohol, has been investigated for its role as a synthetic intermediate in the production of bioactive molecules. Recent studies have demonstrated its utility in asymmetric synthesis, particularly in the construction of complex pharmacophores. The stereospecificity of this compound makes it valuable for designing enantiomerically pure drugs, which is a critical consideration in modern drug development to minimize off-target effects.

Compound 2227860-19-5, a structurally distinct but functionally relevant molecule, has emerged as a promising candidate in oncology research. Preclinical studies have shown that this compound exhibits potent inhibitory activity against specific kinase pathways involved in tumor proliferation. A 2023 study published in the Journal of Medicinal Chemistry revealed that 2227860-19-5 selectively targets the PI3K/AKT/mTOR axis, a key signaling cascade in many cancers, with an IC50 value in the low nanomolar range.

The synthesis and optimization of these compounds have seen significant progress. For (2S)-3-propylhexan-2-ol, novel enzymatic resolution methods have achieved enantiomeric excess values exceeding 99%, as reported in a recent ACS Catalysis publication. Meanwhile, structure-activity relationship (SAR) studies on 2227860-19-5 have led to the development of analogs with improved pharmacokinetic properties, including enhanced oral bioavailability and blood-brain barrier penetration.

From a mechanistic perspective, both compounds demonstrate interesting biological activities. (2S)-3-propylhexan-2-ol has shown modulatory effects on lipid membranes, potentially influencing drug delivery systems. Compound 2227860-19-5, on the other hand, appears to induce cancer cell apoptosis through dual inhibition of both kinase and epigenetic targets, as evidenced by proteomic and transcriptomic analyses.

Current challenges in the development of these compounds include scaling up production while maintaining stereochemical purity for (2S)-3-propylhexan-2-ol, and addressing potential off-target effects for 2227860-19-5. Ongoing clinical trials (Phase I/II) are evaluating the safety profile of 2227860-19-5 derivatives in solid tumors, with preliminary results expected in late 2024.

In conclusion, both (2S)-3-propylhexan-2-ol and 2227860-19-5 represent important tools and candidates in chemical biology and pharmaceutical research. Their continued development underscores the importance of chiral chemistry and targeted molecular design in advancing therapeutic options. Future research directions may include exploring their applications in combination therapies and further optimizing their drug-like properties through computational and experimental approaches.